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Compound of Interest

Compound Name:
N-(tert-Butyl)-2,5-

difluorobenzamide

Cat. No.: B13341157

Get Quote

Executive Summary
N-(tert-Butyl)-2,5-difluorobenzamide is a secondary amide characterized by a sterically bulky

tert-butyl group and a specific 2,5-difluoro substitution pattern on the benzoyl ring. In drug

discovery, this scaffold is valued for its metabolic stability (conferred by the tert-butyl group

preventing

-dealkylation) and its electronic modulation (conferred by the fluorine atoms), which influences
lipophilicity and protein-ligand binding interactions.

This guide details the chemical identity, validated synthesis pathways, and structural utility of

this compound for researchers in small-molecule development.

Chemical Identifiers & Physicochemical
Properties[1][2][3][4][5]
While this specific amide is often generated as a transient intermediate or library member in

high-throughput screening, its identity is defined by the following structural parameters.
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Core Identifiers
Parameter Value / Description

Chemical Name -(tert-Butyl)-2,5-difluorobenzamide

IUPAC Name -(1,1-dimethylethyl)-2,5-difluorobenzamide

Molecular Formula

Molecular Weight 213.23 g/mol

SMILES CC(C)(C)NC(=O)C1=C(F)C=CC(F)=C1

InChIKey (Predicted)
FHZWAMMMFOMDTB-UHFFFAOYSA-N

(Analogous to octyl variant)

Component CAS Acid Chloride: 35730-09-7 Amine: 75-64-9

Predicted Physicochemical Properties
Data derived from substituent contribution methods (Crippen/Viswanadhan).

Property Value Significance

LogP (Octanol/Water) ~2.8 - 3.1
Moderate lipophilicity; suitable

for CNS penetration.

TPSA ~29.1 Å²
High membrane permeability

potential.

H-Bond Donors 1 (Amide NH)
Critical for backbone

interactions in binding pockets.

H-Bond Acceptors 2 (C=O, F)
Fluorine acts as a weak

acceptor.

Rotatable Bonds 2
Rigid core with flexible amide

linkage.
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The most robust route for synthesizing N-(tert-Butyl)-2,5-difluorobenzamide is the

Nucleophilic Acyl Substitution of 2,5-difluorobenzoyl chloride with tert-butylamine. This method

is preferred over direct acid coupling (using EDC/HATU) due to higher atom economy and

simpler purification for this specific steric profile.

Reagents & Materials
Precursor A: 2,5-Difluorobenzoyl chloride (CAS: 35730-09-7)[1]

Precursor B:tert-Butylamine (CAS: 75-64-9)

Base: Triethylamine (TEA) or

-Diisopropylethylamine (DIPEA)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Protocol
Preparation: Flame-dry a 100 mL round-bottom flask (RBF) and purge with Nitrogen (

) or Argon.

Solvation: Charge the RBF with 2,5-Difluorobenzoyl chloride (1.0 equiv) and anhydrous DCM

(0.2 M concentration). Cool the solution to 0°C using an ice bath.

Amine Addition: In a separate vial, mix tert-Butylamine (1.1 equiv) with Triethylamine (1.5

equiv) in a small volume of DCM.

Reaction: Add the amine/base mixture dropwise to the cooled acid chloride solution over 15

minutes. Note: The reaction is exothermic; control addition rate to prevent runaway heating.

Warm & Stir: Remove the ice bath and allow the reaction to warm to room temperature

(25°C). Stir for 2–4 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

Work-up:

Quench with 1M HCl (to remove excess amine/TEA).
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Wash the organic layer with saturated

(to remove unreacted acid).

Wash with Brine, dry over

, and concentrate in vacuo.

Purification: Recrystallize from Hexane/EtOAc if necessary, though the crude product is often

>95% pure.
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Figure 1: Nucleophilic acyl substitution pathway for the synthesis of the target amide.

Structural Utility in Drug Discovery (SAR Logic)
This scaffold is not merely a linker; it is a functional pharmacophore. The combination of the

electron-withdrawing fluorine atoms and the bulky hydrophobic tert-butyl group serves specific

medicinal chemistry objectives.

The Fluorine Effect (Bioisosterism)
Metabolic Blockade: Fluorine at the 2,5-positions blocks P450-mediated oxidation at the

most reactive sites of the phenyl ring.

Electronic Tuning: The 2,5-difluoro pattern lowers the pKa of the amide proton (via inductive

effects), potentially strengthening hydrogen bond donation to target proteins (e.g., Kinase

hinge regions).
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The tert-Butyl Group[1][7]
Steric Shielding: The bulky

-butyl group prevents hydrolysis of the amide bond by peptidases.

Hydrophobic Filling: It is ideal for filling deep, hydrophobic pockets (e.g., the "back pocket" of

many ATP-binding sites).

Decision Logic for Scaffold Selection
Target Requirement:

Metabolic Stability + H-Bond Donor

Select Amide Linker
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Block Ring Oxidation
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Figure 2: SAR decision tree illustrating the rationale for selecting this specific fluorinated amide

scaffold.
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Analytical Characterization (QC)
To validate the synthesis, the following analytical signals are expected:

NMR (400 MHz,

):

~1.45 ppm (s, 9H,

-Butyl

)

~5.80–6.50 ppm (br s, 1H, NH)

~7.00–7.80 ppm (m, 3H, Aromatic H) – Pattern characteristic of 1,2,5-substitution.

NMR:

Two distinct signals (multiplets) in the range of -110 to -125 ppm, confirming the non-

equivalent fluorine environments.

IR Spectroscopy:

Amide I band (C=O stretch): ~1640–1660

NH stretch: ~3300

Safety & Handling
2,5-Difluorobenzoyl chloride: Corrosive and lachrymator. Hydrolyzes rapidly in moist air to

release HCl gas. Handle strictly in a fume hood.

tert-Butylamine: Highly flammable (Flash point: -9°C) and toxic.

Final Product: Generally considered low toxicity, but as a fluorinated organic, it should be

treated as a potential irritant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,5-Difluorobenzoyl chloride, 97+% 25 g | Buy Online | Thermo Scientific Chemicals
[thermofisher.com]
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Synthesis Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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